Cas no 2171780-44-0 (9-(1,3-thiazol-2-yl)-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-(1,3-thiazol-2-yl)-5-oxa-8-azaspiro3.5nonane
• CAS No: 2171780-44-0
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 6189901
• PubChem ID: 165601683
• Update Time: 2025-06-28

9-(1,3-thiazol-2-yl)-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(1,3-thiazol-2-yl)-5-oxa-8-azaspiro3.5nonane
• 2171780-44-0
• EN300-1642890
• 9-(1,3-thiazol-2-yl)-5-oxa-8-azaspiro[3.5]nonane

• Inchi： 1S/C10H14N2OS/c1-2-10(3-1)8(11-4-6-13-10)9-12-5-7-14-9/h5,7-8,11H,1-4,6H2
• InChI Key： RMSIXMLRTDWOTC-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C2(CCC2)OCCN1

Computed Properties

• Exact Mass: 210.08268425g/mol
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.4Ų

Additional information on 9-(1,3-thiazol-2-yl)-5-oxa-8-azaspiro3.5nonane

Introduction to 9-(1,3-thiazol-2-yl)-5-oxa-8-azaspiro3.5nonane (CAS No. 2171780-44-0)

9-(1,3-thiazol-2-yl)-5-oxa-8-azaspiro3.5nonane (CAS No. 2171780-44-0) is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. This compound belongs to a class of spirooxindole derivatives, which are known for their diverse pharmacological properties and have been extensively studied for their applications in drug discovery and development.

The molecular structure of 9-(1,3-thiazol-2-yl)-5-oxa-8-azaspiro3.5nonane features a spirocyclic core composed of an oxindole ring linked to a nonane chain, with an additional thiazole moiety attached at the 9-position. This arrangement creates a rigid three-dimensional scaffold that may contribute to the compound's binding affinity and selectivity towards biological targets. The presence of both oxygen and nitrogen heteroatoms in the molecule further enhances its potential as a pharmacophore, enabling interactions with various biological receptors and enzymes.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple pharmacological effects simultaneously, a phenomenon often referred to as polypharmacicity. This property is particularly valuable in the development of multitarget drugs, which can address complex diseases more effectively than single-target agents. The spirocyclic structure of 9-(1,3-thiazol-2-yl)-5-oxa-8-azaspiro3.5nonane may facilitate simultaneous interactions with multiple binding sites on biological targets, making it a promising candidate for therapeutic applications.

One of the most compelling aspects of 9-(1,3-thiazol-2-yl)-5-oxa-8-azaspiro3.5nonane is its potential role in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders, neurodegenerative conditions, and cancer. Recent studies have demonstrated that thiazole derivatives can exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The incorporation of a thiazole ring into the spirocyclic framework of this compound may enhance its ability to modulate these pathways effectively.

Additionally, the oxindole moiety present in 9-(1,3-thiazol-2-yl)-5-oxa-8-azaspiro3.5nonane has been shown to possess anticancer properties in several preclinical studies. Oxindole derivatives are known to interfere with critical cellular processes such as DNA replication and cell cycle progression, making them attractive candidates for cancer therapy. The spirocyclic structure may further enhance the compound's stability and bioavailability, improving its efficacy in vivo.

The synthesis of 9-(1,3-thiazol-2-yl)-5-oxa-8-azaspiro3.5nonane presents significant challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency and precision. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the preparation of highly functionalized spirocyclic compounds like this one. These advancements have not only facilitated the study of 9-(1,3-thiazol-2-yl)-5-oxa8 azaspiro35nonane but also opened new avenues for exploring other structurally related compounds with potential therapeutic benefits.

In conclusion,9-(13thiazol2yl)5oxaoxa8 azaspiro35nonane represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological entities. Its unique spirocyclic framework combined with the presence of oxygen and nitrogen heteroatoms makes it a promising candidate for further investigation in drug discovery. As research continues to uncover new biological activities and synthetic strategies for this class of compounds,9(13thiazol2yl)5oxaoxa8 azaspiro35nonane is likely to play an important role in the development of next-generation therapeutics.